Cas no 168558-19-8 (ethyl 2,2-difluoro-3-hydroxy-3-methylbutanoate)

• Product Name: ethyl 2,2-difluoro-3-hydroxy-3-methylbutanoate
• CAS No: 168558-19-8
• MF: C₇H₁₂F₂O₃
• MW: 182.165189743042
• MDL: MFCD16749392
• CID: 3809633
• PubChem ID: 10487666
• Update Time: 2025-06-14

ethyl 2,2-difluoro-3-hydroxy-3-methylbutanoate Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2,2-difluoro-3-hydroxy-3-methyl-, ethyl ester
• ethyl 2,2-difluoro-3-hydroxy-3-methylbutanoate
• BPZFCYVRLOAIGL-UHFFFAOYSA-N
• AKOS011684249
• CS-0233791
• E85371
• SCHEMBL23974140
• ethyl2,2-difluoro-3-hydroxy-3-methylbutanoate
• 168558-19-8
• EN300-136146
• TGA55819

• MDL： MFCD16749392
• Inchi： 1S/C7H12F2O3/c1-4-12-5(10)7(8,9)6(2,3)11/h11H,4H2,1-3H3
• InChI Key： BPZFCYVRLOAIGL-UHFFFAOYSA-N
• SMILES： FC(C(=O)OCC)(C(C)(C)O)F

Computed Properties

• Exact Mass: 182.07545056g/mol
• Monoisotopic Mass: 182.07545056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on ethyl 2,2-difluoro-3-hydroxy-3-methylbutanoate

Ethyl 2,2-Difluoro-3-Hydroxy-3-Methylbutanoate (CAS No. 168558-19-8): A Versatile Fluorinated Ester in Modern Chemistry

The ethyl 2,2-difluoro-3-hydroxy-3-methylbutanoate (CAS No. 168558-19-8) is a fluorinated ester compound that has garnered significant attention in pharmaceutical, agrochemical, and specialty chemical industries. Its unique molecular structure, featuring both difluoro and hydroxy functional groups, makes it a valuable intermediate for synthesizing bioactive molecules. With the growing demand for fluorinated compounds in drug discovery and material science, this ester stands out due to its potential applications in enhancing metabolic stability and lipophilicity of target molecules.

In recent years, the search for fluorinated building blocks has surged, driven by their ability to improve drug efficacy and environmental persistence. Ethyl 2,2-difluoro-3-hydroxy-3-methylbutanoate aligns with this trend, offering a balance between reactivity and stability. Researchers and manufacturers frequently inquire about its synthesis methods, purity standards, and scalability, reflecting its industrial relevance. Additionally, its role in asymmetric catalysis and chiral synthesis has been explored, further expanding its utility.

The compound’s hydroxy group provides a handle for further derivatization, enabling the creation of complex molecules with tailored properties. This feature is particularly appealing in the development of biodegradable polymers and green chemistry initiatives, where sustainability is a key focus. As regulatory pressures mount for eco-friendly alternatives, ethyl 2,2-difluoro-3-hydroxy-3-methylbutanoate is being studied for its potential in reducing environmental footprints while maintaining performance.

From a technical standpoint, the difluoro moiety in this ester enhances its electronic properties, making it a candidate for electronic materials and liquid crystals. The compound’s compatibility with microwave-assisted synthesis and flow chemistry techniques also positions it as a modern solution for high-throughput production. These attributes resonate with industries seeking efficient, scalable, and cost-effective chemical processes.

In summary, ethyl 2,2-difluoro-3-hydroxy-3-methylbutanoate (CAS No. 168558-19-8) is a multifaceted compound bridging the gap between academic research and industrial applications. Its relevance in fluorine chemistry, drug design, and sustainable materials ensures its continued prominence in the chemical landscape. As innovation drives demand for specialized intermediates, this ester remains a critical player in advancing scientific and technological frontiers.